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Compound of Interest

Compound Name: 2-Chloro-N,N-diphenylacetamide

Cat. No.: B1361505

Technical Support Center: 2-Chloro-N,N-
diphenylacetamide

This guide is intended for researchers, scientists, and drug development professionals to
ensure the safe handling, use, and disposal of 2-Chloro-N,N-diphenylacetamide.

Frequently Asked Questions (FAQSs)
Q1: What are the primary hazards associated with 2-Chloro-N,N-diphenylacetamide?

Al: Based on data for the compound and structurally similar chemicals, 2-Chloro-N,N-
diphenylacetamide is considered hazardous. It may cause skin irritation, serious eye irritation,
and respiratory irritation.[1][2] It is also presumed to be harmful if swallowed.[3][4] Therefore, a
cautious approach with appropriate personal protective equipment is mandatory.[3]

Q2: What Personal Protective Equipment (PPE) is required for handling this compound?
A2: The following PPE is mandatory:

o Eye and Face Protection: ANSI Z87.1 compliant safety glasses with side shields are the
minimum requirement.[3] When there is a potential for splashing, chemical splash goggles
and a face shield should be worn.[3]
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o Skin Protection: Chemical-resistant gloves, such as nitrile gloves, are required.[3] Always
inspect gloves for signs of degradation and replace them frequently.[3] A flame-resistant lab
coat worn over long pants and closed-toe shoes is also mandatory.[3]

o Respiratory Protection: All handling of solid 2-Chloro-N,N-diphenylacetamide that may
generate dust, or any handling of its solutions, must be conducted in a certified chemical
fume hood to minimize inhalation exposure.[3] If a fume hood is not available, a NIOSH-
approved respirator with appropriate cartridges should be used.[3]

Q3: How should | properly store 2-Chloro-N,N-diphenylacetamide?

A3: Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[1]
[5] The storage area should be locked up or otherwise accessible only to qualified personnel.[1]

[6]
Q4: What is the correct procedure for disposing of waste containing this chemical?
A4: All waste must be treated as hazardous.

o Solid Waste: Collect unused or contaminated solid material in a clearly labeled, sealed
container for hazardous chemical waste.[3]

» Liquid Waste: Solutions containing the compound should be collected in a designated, leak-
proof, and clearly labeled hazardous waste container.[3] Do not mix with incompatible waste
streams.[3]

o Contaminated Materials: All disposable items that have come into contact with the compound
(e.q., gloves, weigh boats, paper towels) must be disposed of as hazardous solid waste.[3]

Q5: What should | do in case of accidental exposure?

A5: In all cases of exposure, seek immediate medical attention and show the Safety Data
Sheet (SDS) to the attending physician.[1][6]

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove all contaminated clothing.[1][3]
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» Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open.[1][3]

 Inhalation: Move the affected person to fresh air.[1][3] If they are not breathing, give artificial
respiration.[3]

 Ingestion: Do NOT induce vomiting.[3] Rinse the mouth with water and seek immediate
medical attention.[3]

Troubleshooting Guide

Q: I spilled a small amount of the solid powder inside the chemical fume hood. What is the
correct cleanup procedure?

A: For a small spill contained within a fume hood, first ensure your PPE is intact. Absorb the
spill with an inert material like vermiculite or sand.[3] Carefully sweep or scoop the absorbed
material into a sealed, appropriately labeled container for hazardous waste disposal.[3] Clean
the spill area with a suitable solvent, followed by soap and water.[3]

Q: I need to weigh the solid compound, and I'm concerned about creating airborne dust. How
can | perform this task safely?

A: Always weigh the solid material inside a certified chemical fume hood.[3] Use a tared weigh
boat or paper.[3] To prevent the dispersal of fine powders, consider using anti-static equipment
if available.[3] Handle the material gently to minimize dust formation.

Q: While preparing a solution, the compound splashed onto my gloved hand. What should |
do?

A: Immediately remove the contaminated glove using the proper removal technique to avoid
touching the outer surface with your bare skin.[7] Dispose of the glove as hazardous waste.[3]
Wash your hands thoroughly with soap and water.[7] Obtain a new pair of gloves before
resuming your work.

Q: My skin came into direct contact with a solution. What are the immediate first aid steps?
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A: Immediately go to the nearest safety shower or drench hose. Flush the affected skin with

large amounts of water for at least 15 minutes.[1][3] While rinsing, remove any contaminated

clothing.[3] Seek immediate medical attention after the initial flushing.[3]

Physicochemical and Safety Data

Property

Value

CAS Number

5428-43-3[1]

Molecular Formula

C14H12CINO[8]

Molecular Weight 245.70 g/mol [8]

Melting Point 140 °C (413 K)[8]
Boiling Point Data not available
Appearance Data not available

Hazard Statements

H315: Causes skin irritation.[1][2]H319: Causes
serious eye irritation.[1][2]H335: May cause

respiratory irritation.[1][2]

Signal Word

Warning[1]

Detailed Experimental Protocol: Safe Handling

This protocol outlines the standard procedure for safely handling 2-Chloro-N,N-

diphenylacetamide in a laboratory setting.

1. Preparation and Pre-Use Inspection:

» Designate a specific area for handling, preferably within a chemical fume hood.[3]

o Ensure a spill kit and all necessary PPE are readily accessible.[3]

 Inspect all PPE for integrity (no rips, cracks, or holes).

« Verify that the chemical fume hood is functioning correctly (check airflow monitor).[3]

e Ensure an eyewash station and safety shower are unobstructed and accessible.[9][10]

2. Weighing and Solution Preparation (in Fume Hood):

» Don all required PPE (lab coat, gloves, eye protection).
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» Gently place the desired amount of the solid onto a tared weigh boat, minimizing dust
creation.[3]

» To prepare a solution, slowly add the solid to the solvent to prevent splashing.[3]

» Keep the container sealed when not in immediate use.[3]

o Clearly label the final solution with the chemical name, concentration, date, and appropriate
hazard warnings.[3]

3. Experimental Use:

e Conduct all manipulations of the compound or its solutions within the fume hood.
e Avoid direct contact with skin and eyes.[10]
e Do not eat, drink, or smoke in the designated work area.[9]

4. Waste Disposal and Decontamination:

o Segregate all waste streams. Collect solid waste, liquid waste (halogenated organic), and
contaminated disposables in separate, clearly labeled, and sealed hazardous waste
containers.[3]

o Decontaminate the work surface with an appropriate solvent and then wash with soap and
water.

o After completing work, carefully remove PPE, disposing of single-use items (like gloves) into
the hazardous waste stream.

o Wash hands thoroughly with soap and water after removing gloves.[1]

Visual Workflow
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Caption: Workflow for the safe handling of 2-Chloro-N,N-diphenylacetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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